Cas no 1007503-44-7 (2-(trimethyl-1H-pyrazol-4-yl)propan-1-amine)

• Product Name: 2-(trimethyl-1H-pyrazol-4-yl)propan-1-amine
• CAS No: 1007503-44-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5889609
• PubChem ID: 23005898
• Update Time: 2025-10-31

2-(trimethyl-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(trimethyl-1H-pyrazol-4-yl)propan-1-amine
• AKOS017449721
• EN300-1851418
• 1007503-44-7

• Inchi： 1S/C9H17N3/c1-6(5-10)9-7(2)11-12(4)8(9)3/h6H,5,10H2,1-4H3
• InChI Key： QQIVAUQYIQOBHH-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(C)=N1)C(C)CN

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(trimethyl-1H-pyrazol-4-yl)propan-1-amine

2-(Trimethyl-1H-pyrazol-4-yl)propan-1-amine

2-(Trimethyl-1H-pyrazol-4-yl)propan-1-amine, also known by its CAS number 1007503-44-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of amines and features a unique structure that combines a pyrazole ring with an amine group. The pyrazole ring, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, is substituted with a trimethyl group at the 4-position, while the amine group is attached to the 1-position of the propanamine chain. This combination makes it a valuable molecule in both academic research and industrial applications.

The synthesis of 2-(Trimethyl-1H-pyrazol-4-yl)propan-1-amine typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These methods not only enhance productivity but also align with the growing demand for sustainable chemical processes.

The compound's structure endows it with unique properties that make it suitable for various applications. Its amine functionality allows it to participate in nucleophilic reactions, making it a valuable reagent in organic synthesis. Additionally, the pyrazole ring contributes to its stability and reactivity, enabling its use in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery programs targeting specific biological pathways.

In the pharmaceutical industry, 2-(Trimethyl-1H-pyrazol-4-yl)propan-1-amine has been utilized as a building block for developing novel therapeutic agents. Its ability to form stable bonds with other functional groups makes it ideal for constructing complex molecular architectures. For example, researchers have employed this compound in the synthesis of kinase inhibitors, which are critical in treating various diseases, including cancer and inflammatory disorders.

Beyond pharmaceuticals, this compound has found applications in agrochemicals, where it serves as a precursor for herbicides and fungicides. Its role in these areas underscores its versatility and importance in modern agriculture. Moreover, recent investigations into its electronic properties have opened new avenues for its use in materials science, particularly in the development of conductive polymers and organic electronics.

The growing interest in 2-(Trimethyl-1H-pyrazol-4-yl)propan-1-amie is reflected in the increasing number of research articles published on its synthesis, properties, and applications. Scientists continue to explore its potential in emerging fields such as green chemistry and biotechnology. For instance, studies are underway to optimize its use in catalytic processes that reduce waste and energy consumption.

In conclusion, 2-(Trimethyl-1H-pyrazol-4-yli)propan-i-amini, with its CAS number 1007503-i-i-i, stands as a testament to the ingenuity of modern chemistry. Its diverse applications and ongoing research highlight its significance as a key molecule in both academic and industrial settings. As advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.